![molecular formula C12H11BrFN7O5S B2562018 N-[2-[[4-[4-(3-Bromo-4-fluorophenyl)-4,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-yl]amino]ethyl]sulfamide CAS No. 1204669-70-4](/img/structure/B2562018.png)
N-[2-[[4-[4-(3-Bromo-4-fluorophenyl)-4,5-dihydro-5-oxo-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-yl]amino]ethyl]sulfamide
Cat. No. B2562018
M. Wt: 464.23
InChI Key: WPFYQYPOBTVMOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08088803B2
Procedure details
To a 22 L flask containing 98:2 trifluoroacetic acid:water (8.9 L) was added tert-butyl ({[2-({4-[4-(3-bromo-4-fluorophenyl)-5-oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl]-1,2,5-oxadiazol-3-yl}amino)ethyl]amino}sulfonyl)carbamate (1931 g, 3.42 mol) in portions over 10 minutes. The resulting mixture was stirred at room temperature for 1.5 h, the solvents removed in vacuo, and chased with dichloromethane (2 L). The resulting solid was treated a second time with fresh 98:2 trifluoroacetic acid:water (8.9 L), heated for 1 h at 40-50° C., the solvents removed in vacuo, and chased with dichloromethane (3×2 L). The resulting white solid was dried in a vacuum drying oven at 50° C. overnight. A total of 5409 g was processed in this manner (4990 g, quant. yield). LCMS for C12H12BrFN7O5S (M+H)+: m/z=463.9, 465.9. 1H NMR (400 MHz, DMSO-d6): δ 8.08 (dd, J=6.2, 2.5 Hz, 1H), 7.72 (m, 1H), 7.59 (t, J=8.7 Hz, 1H), 6.67 (t, J=5.9 Hz, 1H), 6.52 (t, J=6.0 Hz, 1H), 3.38 (dd, J=12.7, 6.3 Hz, 2H), 3.11 (dd, J=12.3, 6.3 Hz).
Quantity
1931 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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FC(F)(F)C(O)=O.[Br:8][C:9]1[CH:10]=[C:11]([N:16]2[C:20](=[O:21])[O:19][N:18]=[C:17]2[C:22]2[C:23]([NH:27][CH2:28][CH2:29][NH:30][S:31]([NH:34]C(=O)OC(C)(C)C)(=[O:33])=[O:32])=[N:24][O:25][N:26]=2)[CH:12]=[CH:13][C:14]=1[F:15]>O>[Br:8][C:9]1[CH:10]=[C:11]([N:16]2[C:20](=[O:21])[O:19][N:18]=[C:17]2[C:22]2[C:23]([NH:27][CH2:28][CH2:29][NH:30][S:31]([NH2:34])(=[O:32])=[O:33])=[N:24][O:25][N:26]=2)[CH:12]=[CH:13][C:14]=1[F:15]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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|
Smiles
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FC(C(=O)O)(F)F
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Step Two
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Name
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|
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Quantity
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1931 g
|
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Type
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reactant
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Smiles
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BrC=1C=C(C=CC1F)N1C(=NOC1=O)C=1C(=NON1)NCCNS(=O)(=O)NC(OC(C)(C)C)=O
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Name
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Quantity
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8.9 L
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at room temperature for 1.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the solvents removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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The resulting solid was treated a second time with fresh 98:2 trifluoroacetic acid
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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water (8.9 L), heated for 1 h at 40-50° C.
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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the solvents removed in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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The resulting white solid was dried in a vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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drying oven at 50° C. overnight
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Duration
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8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
1.5 h |
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Name
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Type
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Smiles
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BrC=1C=C(C=CC1F)N1C(=NOC1=O)C=1C(=NON1)NCCNS(=O)(=O)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
